Cas no 445303-19-5 (2-(1,1-difluoroethyl)-1-fluoro-4-nitro-benzene)

• Product Name: 2-(1,1-difluoroethyl)-1-fluoro-4-nitro-benzene
• CAS No: 445303-19-5
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 5280277
• PubChem ID: 23444959
• Update Time: 2026-03-09

2-(1,1-difluoroethyl)-1-fluoro-4-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-difluoroethyl)-1-fluoro-4-nitrobenzene
• 2-(1,1-difluoroethyl)-1-fluoro-4-nitro-benzene
• 445303-19-5
• G62781
• EN300-8946672
• Benzene, 2-(1,1-difluoroethyl)-1-fluoro-4-nitro-
• SCHEMBL4427347
• 2-(1,1-difluoro-ethyl)-1-fluoro-4-nitro-benzene

• Inchi： 1S/C8H6F3NO2/c1-8(10,11)6-4-5(12(13)14)2-3-7(6)9/h2-4H,1H3
• InChI Key： SLHUWMLRDHOSEI-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C([N+]([O-])=O)C=C1C(F)(F)C

Computed Properties

• Exact Mass: 205.03506292g/mol
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(1,1-difluoroethyl)-1-fluoro-4-nitro-benzene

2-(1,1-Difluoroethyl)-1-fluoro-4-nitro-benzene: A Comprehensive Overview

2-(1,1-Difluoroethyl)-1-fluoro-4-nitro-benzene, also known by its CAS registry number CAS No. 445303-19-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a trifluoroethyl group, a fluoro group, and a nitro group. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 2-(1,1-difluoroethyl)-1-fluoro-4-nitro-benzene is defined by the presence of three key functional groups: the nitro group (-NO₂), the fluoro group (-F), and the difluoroethyl group (-CH₂CF₂). These groups are strategically positioned on the benzene ring, with the nitro group at the para position relative to the fluoro group and the difluoroethyl group at the ortho position relative to the fluoro group. This arrangement significantly influences the compound's electronic properties, reactivity, and stability.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 2-(1,1-difluoroethyl)-1-fluoro-4-nitro-benzene in the development of advanced materials. For instance, researchers have explored its potential as a precursor for synthesizing fluorinated polycyclic aromatic hydrocarbons (PAHs), which are widely used in organic electronics due to their excellent charge transport properties. The presence of multiple fluorine atoms in this compound enhances its electron-withdrawing effects, making it an ideal candidate for such applications.

In addition to its role in materials science, this compound has also been studied for its potential in pharmaceutical chemistry. The nitro group is known to exhibit anti-inflammatory and antimicrobial activities under certain conditions. By modifying the substituents on the benzene ring, researchers have been able to fine-tune these properties, leading to promising results in preclinical studies. The difluoroethyl group further contributes to the compound's bioavailability and stability in biological systems.

The synthesis of CAS No. 445303-19-5 involves a multi-step process that typically begins with the nitration of a suitable aromatic substrate followed by fluorination and alkylation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These improvements have made large-scale production of this compound more feasible for industrial applications.

From an environmental perspective, understanding the fate and transport of compounds like 2-(1,1-difluoroethyl)-1-fluoro-4-nitro-benzene is crucial for assessing their potential impact on ecosystems. Studies have shown that this compound exhibits moderate persistence in aqueous environments due to its high stability against microbial degradation. However, its bioaccumulation potential remains low due to its relatively high solubility in organic solvents.

In conclusion, 2-(1,1-difluoroethyl)-1-fluoro-4-nitro-benzene, or CAS No. 445303-19-5, represents a versatile building block with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop novel materials and pharmaceutical agents. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.